Cas no 2374238-04-5 (tert-butyl 2,2-difluoro-3-phenylbicyclo1.1.1pentane-1-carboxylate)

• Product Name: tert-butyl 2,2-difluoro-3-phenylbicyclo1.1.1pentane-1-carboxylate
• CAS No: 2374238-04-5
• MF: C₁₆H₁₈F₂O₂
• MW: 280.309731960297
• MDL: MFCD34562921
• CID: 5668650
• PubChem ID: 165606261
• Update Time: 2025-06-08

tert-butyl 2,2-difluoro-3-phenylbicyclo1.1.1pentane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2374238-04-5
• tert-butyl 2,2-difluoro-3-phenylbicyclo[1.1.1]pentane-1-carboxylate
• EN300-26977631
• tert-butyl 2,2-difluoro-3-phenylbicyclo1.1.1pentane-1-carboxylate

• MDL： MFCD34562921
• Inchi： 1S/C16H18F2O2/c1-13(2,3)20-12(19)15-9-14(10-15,16(15,17)18)11-7-5-4-6-8-11/h4-8H,9-10H2,1-3H3
• InChI Key： AJTDJPNHVSZLAA-UHFFFAOYSA-N
• SMILES： FC1(C2(C(=O)OC(C)(C)C)CC1(C1C=CC=CC=1)C2)F

Computed Properties

• Exact Mass: 280.12748614g/mol
• Monoisotopic Mass: 280.12748614g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 424
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 26.3Ų

Additional information on tert-butyl 2,2-difluoro-3-phenylbicyclo1.1.1pentane-1-carboxylate

Introduction to Tert-butyl 2,2-difluoro-3-phenylbicyclo[1.1.1]pentane-1-carboxylate (CAS No: 2374238-04-5)

Tert-butyl 2,2-difluoro-3-phenylbicyclo[1.1.1]pentane-1-carboxylate, identified by its unique CAS number 2374238-04-5, is a sophisticated organic compound that has garnered significant attention in the field of medicinal chemistry and materials science. This molecule, characterized by its bicyclic structure and fluoro-substituted phenyl group, exhibits intriguing physicochemical properties that make it a valuable candidate for further exploration in drug design and advanced material applications.

The structural framework of tert-butyl 2,2-difluoro-3-phenylbicyclo[1.1.1]pentane-1-carboxylate consists of a bicyclo[1.1.1]pentane core, which is a highly strained three-membered fused ring system. This strained core imparts unique reactivity and steric constraints, making it a versatile scaffold for medicinal chemists seeking to develop novel bioactive molecules. The presence of difluoro substituents at the 2-position of the bicyclic system enhances the lipophilicity and metabolic stability of the compound, attributes that are critically important in pharmaceutical applications.

Furthermore, the phenyl group at the 3-position introduces additional electronic and steric effects that can modulate the biological activity of the molecule. This combination of structural features makes tert-butyl 2,2-difluoro-3-phenylbicyclo[1.1.1]pentane-1-carboxylate a promising candidate for further derivatization and optimization in the development of new therapeutic agents.

In recent years, there has been a growing interest in the use of fluoro-substituted compounds in drug discovery due to their ability to improve pharmacokinetic properties such as bioavailability, metabolic stability, and binding affinity. The difluoro group in particular has been extensively studied for its ability to enhance the binding affinity of small molecule inhibitors to biological targets. This has led to numerous patents and publications highlighting the utility of fluoro compounds in the development of drugs targeting various diseases.

The bicyclo[1.1.1]pentane scaffold is another key feature that contributes to the unique properties of tert-butyl 2,2-difluoro-3-phenylbicyclo[1.1.1]pentane-1-carboxylate. Bicyclic systems are known for their rigidity and conformational stability, which can be exploited to design molecules with specific binding modes to biological targets. Additionally, the strained nature of these rings often leads to increased binding entropy upon interaction with proteins, further enhancing binding affinity.

One of the most compelling aspects of this compound is its potential as a building block for more complex molecular architectures. The presence of both fluoro and phenyl substituents provides multiple sites for functionalization, allowing chemists to tailor the properties of the molecule for specific applications. For instance, further derivatization at the tert-butyl ester group could yield novel carboxylic acid derivatives or amides with enhanced solubility or bioavailability.

Recent advancements in computational chemistry have also facilitated the exploration of novel derivatives of tert-butyl 2,2-difluoro-3-phenylbicyclo[1.1.1]pentane-1-carboxylate. Molecular modeling studies have shown that subtle modifications to this scaffold can significantly alter its interactions with biological targets, providing insights into how best to optimize its pharmacological properties.

The pharmaceutical industry has been particularly interested in developing small molecule inhibitors targeting enzymes involved in cancer metabolism. The strained core and fluoro-substituted phenyl group in tert-butyl 2,2-difluoro-3-phenylbicyclo[1.1.1]pentane-1-carboxylate make it an attractive candidate for designing inhibitors of such enzymes. Preliminary studies have suggested that derivatives of this compound may exhibit potent activity against enzymes such as fatty acid synthase (FASN), which is overexpressed in many cancer cells.

In addition to its potential applications in drug discovery, tert-butyl 2,2-difluoro-3-phenylbicyclo[1.1.1]pentane-1-carboxylate has shown promise as a material for advanced applications such as liquid crystals and organic electronics. The rigid bicyclic structure and electronic properties conferred by the fluoro and phenyl substituents make it an excellent candidate for designing molecules with specific optical and electronic characteristics.

The synthesis of this compound presents unique challenges due to its strained cyclic framework and multiple functional groups. However, recent advances in synthetic methodology have made it increasingly feasible to access complex molecules like tert-butyl 2,2-difluoro-3-phenylbicyclo[1.1.1]pentane-1-carboxylate with high yields and purity.

Future research efforts are likely to focus on exploring new synthetic routes to this compound and developing novel derivatives with enhanced biological activity or material properties. The combination of computational modeling, high-throughput screening, and traditional synthetic chemistry will be crucial in realizing the full potential of this versatile molecular scaffold.